Cas no 181486-57-7 (Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate)

• Product Name: Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate
• CAS No: 181486-57-7
• MF: C₁₂H₉FN₂O₂S
• MW: 264.275464773178
• CID: 870391
• Update Time: 2025-06-09

Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-FLUOROIMIDAZO[2,1-B]BENZOTHIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
• ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate
• UZDXFYLOOANIJW-UHFFFAOYSA-N
• NSC703093
• NCI60_036825
• ethyl 7-fluoro-imidazo[2,1-b]-benzthiazole-2-carboxylate
• Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate

• Inchi： 1S/C12H9FN2O2S/c1-2-17-11(16)8-6-15-9-4-3-7(13)5-10(9)18-12(15)14-8/h3-6H,2H2,1H3
• InChI Key： UZDXFYLOOANIJW-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N2C=C(C(=O)OCC)N=C12)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate

Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate (CAS No. 181486-57-7): A Comprehensive Overview

Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate (CAS No. 181486-57-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and benzothiazole moieties in its structure imparts unique chemical and pharmacological properties, making it a subject of intense study in medicinal chemistry.

The chemical structure of Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate consists of a fused ring system comprising an imidazole ring, a benzothiazole ring, and a carboxylate ester group. The fluoro substituent at the 7-position of the imidazole ring plays a crucial role in modulating the compound's bioavailability and binding affinity to biological targets. This fluorine atom can enhance metabolic stability and improve pharmacokinetic profiles, which are critical factors in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of imidazobenzothiazole derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. Specifically, Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate has been investigated for its ability to interact with target proteins such as protein kinase C (PKC) and cyclin-dependent kinases (CDKs). Its unique structural features allow it to bind to these enzymes with high selectivity, potentially leading to the development of novel therapeutic agents.

The synthesis of Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the fluoro group is particularly critical and often requires specialized synthetic methodologies to achieve optimal results. Advances in fluorination techniques have enabled researchers to incorporate fluorine atoms into complex molecular frameworks with greater precision, thereby enhancing the pharmacological efficacy of the final product.

One of the most compelling aspects of Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate is its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by disrupting key signaling pathways involved in tumor progression. For instance, its ability to block PKC activity has been linked to reduced cell proliferation and enhanced apoptosis in cancer cells. These findings suggest that Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate may serve as a valuable lead compound for further drug development.

In addition to its anti-cancer properties, Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate has also shown promise in other therapeutic areas. Research indicates that it may have anti-inflammatory effects by modulating the activity of inflammatory cytokines and enzymes. Furthermore, its structural similarity to known bioactive molecules suggests that it could be repurposed for treating other diseases such as neurological disorders and infectious diseases. The versatility of this compound makes it an attractive candidate for interdisciplinary research efforts aimed at discovering new treatments.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and computational modeling. Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate exemplifies how structural modifications can lead to significant improvements in drug-like properties. By leveraging computational tools such as molecular docking and virtual screening, researchers can predict the binding interactions between this compound and biological targets with high accuracy. This approach accelerates the drug discovery process by identifying promising candidates for further experimental validation.

The future prospects for Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate are promising given its unique structural features and demonstrated biological activities. Ongoing research aims to optimize its synthetic pathways for large-scale production while exploring new derivatives with enhanced potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these preclinical findings into clinical trials and ultimately bringing new treatments to patients in need.

In conclusion, Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate (CAS No. 181486-57-7) represents a significant advancement in medicinal chemistry due to its complex heterocyclic structure and multifaceted biological activities. Its potential as an anti-cancer agent alone underscores its importance as a research tool and therapeutic candidate. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly vital role in developing innovative treatments for a wide range of diseases.